2-((3,5-Dimethyl-4-hydroxyphenyl)-methylene)-4-cyclopentene-1,3-dione
2-((3,5-Dimethyl-4-hydroxyphenyl)-methylene)-4-cyclopentene-1,3-dione
TX-1918 is a cell-permeable tyrphostin derivative that inhibits eukaryotic elongation factor-2 kinase (eEF-2K; IC50 = 440 nM). It inhibits Src, PKA, PKC, and EGFR kinases at much higher concentrations (IC50s = 4.4, 44, 44, and 440 µM, respectively). TX-1918 disrupts the proliferation of HepG2 and HCT116 tumor cells (EC50s = 2.07 and 230 µM, respectively) with ≥5,000-fold and ≥90-fold reduced mitochondrial- and hepato-toxicity, respectively when compared with the tyrphostin AG-17 (Item No. 10010248).
Brand Name:
Vulcanchem
CAS No.:
503473-32-3
VCID:
VC0162848
InChI:
InChI=1S/C14H12O3/c1-8-5-10(6-9(2)14(8)17)7-11-12(15)3-4-13(11)16/h3-7,17H,1-2H3
SMILES:
CC1=CC(=CC(=C1O)C)C=C2C(=O)C=CC2=O
Molecular Formula:
C14H12O3
Molecular Weight:
228.24 g/mol
2-((3,5-Dimethyl-4-hydroxyphenyl)-methylene)-4-cyclopentene-1,3-dione
CAS No.: 503473-32-3
Reference Standards
VCID: VC0162848
Molecular Formula: C14H12O3
Molecular Weight: 228.24 g/mol
| CAS No. | 503473-32-3 |
|---|---|
| Product Name | 2-((3,5-Dimethyl-4-hydroxyphenyl)-methylene)-4-cyclopentene-1,3-dione |
| Molecular Formula | C14H12O3 |
| Molecular Weight | 228.24 g/mol |
| IUPAC Name | 2-[(4-hydroxy-3,5-dimethylphenyl)methylidene]cyclopent-4-ene-1,3-dione |
| Standard InChI | InChI=1S/C14H12O3/c1-8-5-10(6-9(2)14(8)17)7-11-12(15)3-4-13(11)16/h3-7,17H,1-2H3 |
| Standard InChIKey | YHWRISYBKMXSGJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1O)C)C=C2C(=O)C=CC2=O |
| Canonical SMILES | CC1=CC(=CC(=C1O)C)C=C2C(=O)C=CC2=O |
| Description | TX-1918 is a cell-permeable tyrphostin derivative that inhibits eukaryotic elongation factor-2 kinase (eEF-2K; IC50 = 440 nM). It inhibits Src, PKA, PKC, and EGFR kinases at much higher concentrations (IC50s = 4.4, 44, 44, and 440 µM, respectively). TX-1918 disrupts the proliferation of HepG2 and HCT116 tumor cells (EC50s = 2.07 and 230 µM, respectively) with ≥5,000-fold and ≥90-fold reduced mitochondrial- and hepato-toxicity, respectively when compared with the tyrphostin AG-17 (Item No. 10010248). |
| Synonyms | 2-[(4-hydroxy-3,5-dimethylphenyl)methylene]-4-cyclopentene-1,3-dione |
| Reference | 1.Hori, H.,Nagasawa, H.,Ishibashi, M., et al. TX-1123: An antitumor 2-hydroxyarylidene-4-cyclopentene-1,3-dione as a protein tyrosine kinase inhibitor having low mitochondrial toxicity. Bioor. Med. Chem. Lett. 10(10), 3257-3265 (2002). |
| PubChem Compound | 6419746 |
| Last Modified | Nov 11 2021 |
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